Cas no 67829-41-8 (4-Pentenoic acid, 5,5-dichloro-2-(1-methylethyl)-)
67829-41-8 structure
Product Name:4-Pentenoic acid, 5,5-dichloro-2-(1-methylethyl)-
CAS No:67829-41-8
MF:C8H12Cl2O2
MW:211.085680961609
CID:394055
PubChem ID:12959691
Update Time:2025-04-19
4-Pentenoic acid, 5,5-dichloro-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 5,5-dichloro-2-(1-methylethyl)-
- 5,5-dichloro-2-propan-2-ylpent-4-enoic acid
- 5,5-Dichloro-2-(propan-2-yl)pent-4-enoic acid
- SCHEMBL11118223
- 67829-41-8
- 5,5-dichloro-2-isopropyl-4-pentenoic acid
- DTXSID90514040
- alpha-(3,3-dichloroallyl) isovaleric acid
- DTMWWWLIYMTDOV-UHFFFAOYSA-N
- alpha-(3,3-dichloroallyl)isovaleric acid
-
- Inchi: 1S/C8H12Cl2O2/c1-5(2)6(8(11)12)3-4-7(9)10/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: DTMWWWLIYMTDOV-UHFFFAOYSA-N
- SMILES: Cl/C(=C/CC(C(=O)O)C(C)C)/Cl
Computed Properties
- Exact Mass: 210.02156
- Monoisotopic Mass: 210.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4-Pentenoic acid, 5,5-dichloro-2-(1-methylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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